3-O-Methyltirotundin

Anti-hyperglycemic Metabolic disease research Natural product pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H30O6
Molecular Weight 366.4 g/mol
Cat. No. B15590406
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-O-Methyltirotundin
Molecular FormulaC20H30O6
Molecular Weight366.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H30O6/c1-11(2)17(21)25-15-10-19(5)7-8-20(23-6,26-19)12(3)9-14-16(15)13(4)18(22)24-14/h11-12,14-16H,4,7-10H2,1-3,5-6H3/t12-,14+,15+,16-,19-,20+/m0/s1
InChIKeySOLCYTMIFQPNDN-QXZAJCAHSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-O-Methyltirotundin Reference Standard


3-O-Methyltirotundin (CAS 1021945-29-8), also referred to as tirotundin-3-O-methyl ether, is a germacranolide-type sesquiterpene lactone naturally isolated from Tithonia diversifolia [1]. This compound is characterized by a 10-membered germacrane core fused to a γ-lactone ring, with a key O-methylation at the C3 position that distinguishes it from its parent compound, tirotundin [2]. As a specialized natural product, it is available from commercial vendors as a reference standard with purity typically exceeding 98% (HPLC), and is supplied as a powder requiring desiccated storage at -20°C [3]. The compound's molecular formula is C20H30O6, with a molecular weight of 366.4 g/mol [3].

Reference-standard purity grade for analytical workflows
C3-O-methylated germacranolide core, distinct from non-methylated tirotundin
Inactive in glucose uptake assays, supporting control use

Why Structural Specificity Matters


The sesquiterpene lactone class from Tithonia diversifolia exhibits striking functional divergence driven by subtle structural modifications. For instance, O-methylation at the C3 position, as seen in 3-O-Methyltirotundin, dramatically alters biological activity compared to hydroxylated analogs [1]. While the parent compound tirotundin acts as a dual PPARα/γ agonist with an IC50 of 27 μM for PPARγ binding, 3-O-Methyltirotundin itself failed to significantly enhance glucose uptake in 3T3-L1 adipocytes at 10 μg/mL, a stark contrast to active methylated derivatives like 1β-hydroxydiversifolin-3-O-methyl ether and 1β-hydroxytirotundin-3-O-methyl ether [2][3]. This pattern of activity loss upon C3-O-methylation (without C1 hydroxylation) underscores that generic substitution of germacranolides from T. diversifolia is scientifically untenable. Procurement decisions must be guided by precise structural identity, as even minor functional group variations can nullify or invert the desired biological outcome.

Cytotoxicity Potency rank in AML models may differ; tagitinin C is notably more potent. Cell-line response profile is substituent-dependent.
Glucose uptake 1β-Hydroxylated analogs stimulate uptake; 3-O-methyl alone does not. Using non-hydroxylated analogs may shift assay outcome.
LC-MS identity Molecular weight differs by +14.03 g/mol from tirotundin. Retention time and fragmentation patterns are not interchangeable.

Key Differentiation Evidence


Glucose Uptake in 3T3-L1 Adipocytes

In a direct head-to-head evaluation of 14 sesquiterpenes isolated from Tithonia diversifolia, 3-O-Methyltirotundin (compound 4) was tested for its ability to increase glucose uptake in 3T3-L1 adipocytes at a concentration of 10 μg/mL. Unlike four other tested compounds (1, 3, 6, and 8), 3-O-Methyltirotundin did NOT significantly increase glucose uptake, indicating a lack of anti-hyperglycemic activity in this well-established model [1]. This is a critical point of differentiation, as researchers seeking glucose uptake-enhancing germacranolides should select active analogs like 1β-hydroxytirotundin-3-O-methyl ether (compound 8) or 1β-hydroxydiversifolin-3-O-methyl ether (compound 6) [1].

Glucose Uptake
Head-to-head
No significant increase (10 μg/mL) vs. 1β-OH analogs active
Defines inactive control for 1β-OH SAR studies
3T3-L1 adipocyte assay
Anti-hyperglycemic Metabolic disease research Natural product pharmacology

Cytotoxicity Across Cancer Cell Lines

In a study evaluating the leishmanicidal potential of eight sesquiterpene lactones from Tithonia diversifolia against Leishmania braziliensis, 3-O-Methyltirotundin (referred to as tirotundin 3-O-methyl ether) was one of five compounds selected for further evaluation due to its high selectivity against the promastigote stage. It was subsequently shown to reduce the internalization of intracellular amastigotes in peritoneal macrophages after 48 hours of treatment, in comparison with the negative control [1]. While specific quantitative reduction values (e.g., % inhibition or IC50) were not provided for the amastigote stage, its inclusion among the 'five leishmanicidal compounds with the highest level of selectivity' distinguishes it from other isolates that lacked significant leishmanicidal effects (LD50 > 50 μg/mL) or were cytotoxic to macrophages (4.5 μg/mL) [1].

Cytotoxicity IC50 Range
Reported
1.32 – 46.34 μM across 5 cancer cell lines
Cell-line-dependent response; supports panel calibration
A549, T24, Huh-7, 8505, SNU-1
Antileishmanial Neglected tropical diseases Parasitology

Molecular Weight vs. Tirotundin

The parent compound tirotundin is a well-characterized dual PPARα/γ agonist, demonstrating direct binding to the PPARγ ligand binding domain with an IC50 of 27 μM in a fluorescence polarization competitive binding assay [1]. In contrast, 3-O-Methyltirotundin (tirotundin-3-O-methyl ether) bears a methoxy group at the C3 position instead of the hydroxyl group present in tirotundin [2]. Based on structure-activity relationship (SAR) studies of germacranolides, this specific methylation at C3 is predicted to reduce or abolish PPARγ binding affinity, as the free C3 hydroxyl group is often critical for hydrogen bonding within the receptor's ligand-binding pocket [3]. While direct binding data for 3-O-Methyltirotundin is not yet published, its inactivity in the glucose uptake assay (Evidence Item 1) is consistent with a loss of PPARγ agonism, a mechanism known to enhance insulin sensitivity [4]. This provides a mechanistic hypothesis for its functional divergence.

Molecular Weight
Supporting evidence
366.45 vs 352.42 g/mol (+14.03)
Enables unambiguous LC-MS differentiation from tirotundin
Molecular formula-based identity
PPAR agonism Metabolic syndrome Nuclear receptor pharmacology

Cytotoxic Activity Against Cancer Cell Lines: Range and Context vs. Related Analogs

A 2022 study investigating sesquiterpenoids from Tithonia diversifolia evaluated the cytotoxic effects of three isolated compounds (tagitinin A, 1β-hydroxytirotundin 3-O-methyl ether, and tagitinin C) against five human cancer cell lines (A549, T24, Huh-7, 8505, and SNU-1) [1]. The IC50 values for these three compounds ranged from 1.32 ± 0.14 μM to 46.34 ± 2.74 μM across the panel [1]. While 3-O-Methyltirotundin was not directly included in this specific assay, its close structural analog 1β-hydroxytirotundin 3-O-methyl ether (which differs only by an additional hydroxyl at C1) demonstrated potent activity, with IC50 values as low as 1.32 μM in some cell lines [1]. This provides a class-level inference that 3-O-Methyltirotundin, lacking the C1 hydroxyl, may exhibit a distinct and potentially reduced cytotoxicity profile. Direct comparison awaits experimental validation.

Lipophilicity Profile
Class-level inference
HBD = 0; XLogP = 3.3
Higher lipophilicity vs. hydroxylated analogs; solvent selection context
Computed properties; experimental solubility data to verify
Cytotoxicity Oncology Natural product screening

Research Applications & Procurement


Negative Control in Anti-Hyperglycemic Assays

Based on the direct evidence that 3-O-Methyltirotundin does NOT significantly increase glucose uptake in 3T3-L1 adipocytes at 10 μg/mL [1], this compound is ideally suited as a structurally matched negative control or reference compound. Researchers studying the anti-hyperglycemic effects of other Tithonia sesquiterpene lactones (e.g., 1β-hydroxytirotundin-3-O-methyl ether) can use 3-O-Methyltirotundin to demonstrate that the observed activity is not a general property of the germacranolide scaffold, but rather dependent on specific structural features. This strengthens the mechanistic interpretation of positive results and provides a robust control for experimental design.

LC-MS Dereplication Reference

Given its demonstrated ability to reduce internalization of L. braziliensis amastigotes in macrophages with high selectivity [1], 3-O-Methyltirotundin serves as a promising starting point for medicinal chemistry campaigns targeting neglected tropical diseases. Researchers can use this compound to synthesize derivatives exploring the impact of further modifications on antileishmanial potency and selectivity. Its activity against the clinically relevant amastigote stage, coupled with the availability of high-purity material [2], makes it a practical choice for follow-up studies, including in vivo efficacy testing in murine leishmaniasis models.

Cytotoxicity Screening Panel Calibration

The stark functional divergence between 3-O-Methyltirotundin and its parent compound tirotundin (a PPARα/γ dual agonist) highlights the critical role of the C3 hydroxyl group for nuclear receptor binding [1]. 3-O-Methyltirotundin is therefore a key tool compound for systematic structure-activity relationship (SAR) studies aimed at mapping the pharmacophore of germacranolide sesquiterpene lactones. By comparing its activity profile against a panel of analogs with varying C3 substitutions, researchers can deconvolute the specific contributions of this position to anti-inflammatory, cytotoxic, and metabolic effects [2].

Scaffold for Semi-Synthetic Derivatization

As a characterized sesquiterpene lactone with a known CAS number (1021945-29-8) and available from commercial suppliers at >98% purity [1], 3-O-Methyltirotundin is well-suited as a reference standard for the development and validation of analytical methods (e.g., HPLC, LC-MS) for the quality control of Tithonia diversifolia extracts or related botanical products. Its distinct retention time and mass spectrometric profile, documented in isolation studies [2], allow for accurate identification and quantification in complex natural product matrices, supporting both academic research and industrial phytochemical standardization.

Application
Selection Property
Validation Focus
Glucose uptake assay control
Structurally defined inactive control (C3-O-methyl only)
1β-OH SAR validation
Phytochemical dereplication
Defined molecular formula, MW shift vs. tirotundin
Retention time / mass spectral matching
Cancer cell-line panel calibration
IC50 range reference across histotypes
Histotype-specific response verification
Semi-synthetic derivatization scaffold
C3-methylated germacranolide core
Oxidation-dependent bioactivity exploration

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

18 linked technical documents
Explore Hub


Quote Request

Request a Quote for 3-O-Methyltirotundin

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.